Cas no 131875-38-2 (3-Morpholino-1H-indazol-5-amine)

• Product Name: 3-Morpholino-1H-indazol-5-amine
• CAS No: 131875-38-2
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 1081938
• PubChem ID: 3079858
• Update Time: 2025-10-21

3-Morpholino-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Morpholino-1H-indazol-5-amine
• 3-morpholin-4-yl-1H-indazol-5-amine
• 1H-indazol-5-amine, 3-(4-morpholinyl)-
• 3-(Morpholin-4-yl)-1H-indazol-5-amine
• 131875-38-2
• DB-348422
• KUEPYBZBAYWJHD-UHFFFAOYSA-N
• 3-Morpholin-4-yl-1H-indazol-5-ylamine
• SCHEMBL761105
• DTXSID20388958

• Inchi： 1S/C11H14N4O/c12-8-1-2-10-9(7-8)11(14-13-10)15-3-5-16-6-4-15/h1-2,7H,3-6,12H2,(H,13,14)
• InChI Key： KUEPYBZBAYWJHD-UHFFFAOYSA-N
• SMILES： O1CCN(C2C3C=C(C=CC=3NN=2)N)CC1

Computed Properties

• Exact Mass: 218.11692
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.17

Additional information on 3-Morpholino-1H-indazol-5-amine

Introduction to 3-Morpholino-1H-indazol-5-amine (CAS No. 131875-38-2)

3-Morpholino-1H-indazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 131875-38-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential therapeutic applications. The compound belongs to the indazole family, which is well-documented for its role in various biological processes and drug development.

The molecular structure of 3-Morpholino-1H-indazol-5-amine incorporates a morpholine moiety, a nitrogen-containing heterocycle known for its stability and bioavailability-enhancing properties. This feature, combined with the indazole backbone, makes the compound a promising candidate for further investigation in drug discovery. The presence of an amine group at the 5-position of the indazole ring introduces additional reactivity, enabling diverse chemical modifications and functionalizations that could tailor its pharmacological profile.

In recent years, there has been a surge in research focusing on indazole derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of these compounds in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. 3-Morpholino-1H-indazol-5-amine stands out as a novel entity within this class, with preliminary studies suggesting its efficacy in inhibiting certain enzymes and receptors relevant to these conditions.

One of the most compelling aspects of 3-Morpholino-1H-indazol-5-amine is its ability to interact with biological targets in a manner that could lead to therapeutic benefits. The morpholine ring enhances solubility and metabolic stability, while the indazole core provides access to multiple sites for structural optimization. This dual advantage makes it an attractive scaffold for designing next-generation drugs with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 3-Morpholino-1H-indazol-5-amine with various biological targets. Molecular docking studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. These findings align with experimental observations that have shown inhibitory effects on certain cancer cell lines when treated with analogs of this compound.

The synthesis of 3-Morpholino-1H-indazol-5-amine presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques like multi-step organic synthesis, coupled with catalytic transformations, have enabled chemists to produce high-purity samples of this compound efficiently. This progress is crucial for advancing preclinical studies and ultimately translating these findings into clinical applications.

Preclinical studies conducted on 3-Morpholino-1H-indazol-5-amine have demonstrated encouraging results in animal models. These studies have focused on evaluating its safety profile, pharmacokinetics, and pharmacodynamics. The compound has shown favorable tolerability at tested doses, with no significant adverse effects observed. Additionally, its bioavailability appears to be higher compared to other indazole derivatives, suggesting that it could be a more effective therapeutic agent.

The potential applications of 3-Morpholino-1H-indazol-5-amine are vast and span across multiple therapeutic areas. In oncology, for instance, it has shown promise as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. Its ability to disrupt signaling pathways involved in tumor growth and metastasis makes it a compelling candidate for further development as an anticancer drug. Furthermore, its anti-inflammatory properties could make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis.

In neurodegenerative diseases like Alzheimer's and Parkinson's, 3-Morpholino-1H-indazol-5-amine has demonstrated potential as a cholinesterase inhibitor. By modulating acetylcholine levels in the brain, it could help alleviate symptoms associated with these conditions. The compound's ability to cross the blood-brain barrier also enhances its viability as a treatment option for central nervous system disorders.

The future direction of research on 3-Morpholino-1H-indazol-5-amine involves optimizing its chemical structure for improved efficacy and reduced side effects. By leveraging structure-based drug design principles, researchers aim to enhance its binding affinity and selectivity towards target enzymes and receptors. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications.

Collaborations between academic institutions and pharmaceutical companies are essential for advancing the development of 3-Morpholino-1H-indazol-5-am ine from preclinical stages to clinical trials. Such partnerships can facilitate rapid translation of laboratory findings into tangible therapeutic solutions for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like 3-Morpholino -1H-indaz ol -5-am ine will play an increasingly critical role in addressing unmet medical needs.